Cas no 1396583-93-9 (5-oxo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,4-thiazepane-3-carboxamide)

• Product Name: 5-oxo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,4-thiazepane-3-carboxamide
• CAS No: 1396583-93-9
• MF: C₁₃H₁₇N₃O₂S₂
• MW: 311.422980070114
• CID: 5400352
• Update Time: 2025-10-31

5-oxo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,4-thiazepane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-oxo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,4-thiazepane-3-carboxamide

• Inchi： 1S/C13H17N3O2S2/c17-11-5-6-19-7-9(14-11)12(18)16-13-15-8-3-1-2-4-10(8)20-13/h9H,1-7H2,(H,14,17)(H,15,16,18)
• InChI Key： CUDAVCVCEQXQFW-UHFFFAOYSA-N
• SMILES： S1CCC(=O)NC(C(NC2=NC3CCCCC=3S2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-oxo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,4-thiazepane-3-carboxamide

5-Oxo-N-(4,5,6,7-Tetrahydro-1,3-Benzothiazol-2-Yl)-1,4-Thiazepane-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1396583-93-9, known as 5-Oxo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,4-thiazepane-3-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazepanes and benzothiazoles, which are well-known for their versatile applications in drug design and material science.

Benzothiazoles are aromatic heterocycles that have been extensively studied due to their unique electronic properties and ability to form stable complexes with metal ions. The thiazepane ring in this compound adds further complexity to its structure by introducing a seven-membered ring system with sulfur atoms. This combination of structural features makes the compound highly interesting for researchers exploring new materials or drug candidates.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of fluorescent sensors and optoelectronic materials. For instance, researchers have demonstrated that certain benzothiazole-based compounds can exhibit strong fluorescence under specific conditions, making them ideal for applications in bioimaging and environmental monitoring. The presence of the thiazepane ring in this compound could potentially enhance its fluorescent properties or provide additional functionalities such as improved solubility or stability.

In terms of synthesis, the preparation of 5-Oxo-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1,4-thiazepane-3-carboxamide involves a series of intricate organic reactions. These include nucleophilic substitutions, cyclizations, and amide formations. The use of advanced catalytic systems and green chemistry principles has been reported in some synthesis protocols to improve yield and reduce environmental impact.

From a pharmacological perspective, this compound has shown promise in preliminary studies as a potential candidate for anti-inflammatory and anti-cancer therapies. The benzothiazole moiety is known to exhibit anti-inflammatory activity by inhibiting cyclooxygenase enzymes (COX), while the thiazepane ring may contribute to selective targeting of cancer cells through its ability to interact with specific cellular pathways.

Moreover, recent advancements in computational chemistry have enabled researchers to model the molecular interactions of this compound with various biological targets. These simulations provide valuable insights into its potential mechanisms of action and toxicity profiles. For example, molecular docking studies have revealed that the compound can bind effectively to certain protein receptors associated with inflammation and tumor growth.

In conclusion,5-Oxo-N-(4,5